Cas no 25928-05-6 (1,3-Cyclohexanedicarboxylicacid, 2-oxo-, 1,3-dimethyl ester)

• Product Name: 1,3-Cyclohexanedicarboxylicacid, 2-oxo-, 1,3-dimethyl ester
• CAS No: 25928-05-6
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• MDL: MFCD00177930
• CID: 242489
• PubChem ID: 2802935
• Update Time: 2025-04-19

1,3-Cyclohexanedicarboxylicacid, 2-oxo-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedicarboxylicacid, 2-oxo-, 1,3-dimethyl ester
• 1,3-Cyclohexanedicarboxylicacid, 2-oxo-, dimethyl ester (6CI,8CI,9CI)
• Dimethyl 2-oxo-1,3-cyclohexanedicarboxylate
• Dimethyl cyclohexanone-2,6-dicarboxylate
• Dimethylcyclohexanone-2,6-dicarboxylate
• CDS1_000331
• HMS548P01
• CCG-242618
• DivK1c_001371
• starbld0047813
• SCHEMBL3974812
• 25928-05-6
• AKOS022506270
• Maybridge1_002619
• dimethyl 2-oxocyclohexane-1,3-dicarboxylate

• MDL： MFCD00177930
• Inchi： 1S/C10H14O5/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h6-7H,3-5H2,1-2H3
• InChI Key： AJMXWJDBTSDFPB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)CCCC1C(=O)OC

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 294.3±40.0 °C at 760 mmHg
• Flash Point: 126.8±27.4 °C
• PSA: 69.67
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,3-Cyclohexanedicarboxylicacid, 2-oxo-, 1,3-dimethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)